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Compound of Interest

Compound Name:
Butyl 4-

[(chloroacetyl)amino]benzoate

Cat. No.: B1330269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety data sheet. Butyl 4-[(chloroacetyl)amino]benzoate is a chemical for

research and development purposes, and its toxicological properties have not been fully

investigated. All handling should be performed by trained professionals in a controlled

laboratory setting, adhering to all applicable safety regulations.

Introduction
Butyl 4-[(chloroacetyl)amino]benzoate is a chemical intermediate that possesses a reactive

chloroacetyl group, making it a subject of interest in synthetic chemistry and potentially in drug

development as a covalent binder or for further functionalization. The presence of the

chloroacetyl moiety necessitates careful handling due to its potential for reactivity and toxicity.

This guide provides a summary of the known properties, inferred hazards, and recommended

safety protocols for handling this compound.

Physicochemical Properties
Limited experimental data is available for Butyl 4-[(chloroacetyl)amino]benzoate. The

following table summarizes the known and predicted properties.
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Property Value Source

CAS Number 106214-24-8 Product Listings

Molecular Formula C₁₃H₁₆ClNO₃ Product Listings

Molecular Weight 269.72 g/mol Product Listings

Melting Point 80 °C [1]

Appearance Solid (inferred) General Knowledge

Solubility
Not explicitly defined, likely

soluble in organic solvents.
General Knowledge

Hazard Identification and Toxicology Summary
No dedicated toxicological studies for Butyl 4-[(chloroacetyl)amino]benzoate have been

identified. The hazard profile is therefore inferred from the structural alerts, particularly the

chloroacetyl group, and data from related compounds such as 2-chloroacetamide and other

chlorinated aromatic compounds.

Key Potential Hazards:

Skin and Eye Irritation: The chloroacetyl group is a known irritant. Direct contact with the skin

and eyes is likely to cause irritation, redness, and pain.[2]

Skin Sensitization: Repeated or prolonged contact may lead to allergic skin reactions

(contact dermatitis).[2]

Toxicity if Swallowed: Based on related compounds like 2-chloroacetamide, this substance

may be toxic if ingested.[3][4]

Inhalation Hazard: If the compound is in a powdered form, inhalation of dust can irritate the

respiratory tract.[2]

Systemic Effects: Chlorinated aromatic compounds can elicit a range of toxic effects,

including potential for organ damage with long-term or high-level exposure.[5]
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Quantitative Toxicological Data (Inferred from 2-Chloroacetamide):

Data Point Value Species Route Source

LD50 (Oral)
Toxic if

swallowed.
- Oral [3][4]

Carcinogenicity

Not classified as

a carcinogen by

IARC, NTP, or

OSHA (for

related

compounds).

- -
General

Knowledge

Note: The toxicological properties of Butyl 4-[(chloroacetyl)amino]benzoate have not been

fully investigated. The data above is based on related compounds and should be treated as

indicative of potential hazards.

Experimental Workflow: General Synthesis
A specific, detailed experimental protocol for the synthesis of Butyl 4-
[(chloroacetyl)amino]benzoate is not readily available in the searched literature. However, a

general synthetic workflow can be proposed based on standard acylation of an amine. The

reaction would involve the acylation of Butyl 4-aminobenzoate with chloroacetyl chloride or

chloroacetic anhydride.
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Preparation Reaction

Work-up & Purification

Butyl 4-aminobenzoate
in an aprotic solvent

Reaction Vessel
(Inert atmosphere, 0°C to RT)

Non-nucleophilic base
(e.g., triethylamine)
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Reaction monitoring (TLC)

Chloroacetyl Chloride
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Extract with organic solvent

Dry organic layer

Purify by column chromatography
or recrystallization

Butyl 4-[(chloroacetyl)amino]benzoate

Characterization (NMR, MS)

Click to download full resolution via product page

Caption: General workflow for the synthesis of Butyl 4-[(chloroacetyl)amino]benzoate.
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Safe Handling and Personal Protective Equipment
(PPE)
Given the potential hazards, a stringent safety protocol should be followed when handling

Butyl 4-[(chloroacetyl)amino]benzoate.

Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid as a powder or when working with volatile solvents.

Ensure that an eyewash station and a safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection:

Wear a lab coat at all times.

Use chemically resistant gloves (e.g., nitrile). Inspect gloves for any tears or punctures

before use.

Avoid exposing any skin.

Respiratory Protection: If working with the solid outside of a fume hood where dust may be

generated, a respirator with a particulate filter is recommended.

Hygiene Practices:

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.

Do not eat, drink, or smoke in the laboratory.

Contaminated work clothing should not be taken home.
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Emergency Procedures
A clear understanding of emergency procedures is critical when working with potentially

hazardous chemicals.

Exposure Event

Immediate Response

Exposure Occurs

Skin Contact:
Remove contaminated clothing,

wash with soap and water for 15 min.

Skin

Eye Contact:
Rinse with water for 15 min,

seek medical attention.Eyes

Inhalation:
Move to fresh air,

seek medical attention.

Inhalation

Ingestion:
Do NOT induce vomiting,

seek immediate medical attention.

Ingestion

Click to download full resolution via product page

Caption: First aid measures for exposure to Butyl 4-[(chloroacetyl)amino]benzoate.

Storage and Disposal
Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.
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Disposal:

Dispose of waste in accordance with all local, state, and federal regulations.

Do not allow the chemical to enter drains or waterways.

Contaminated packaging should be treated as hazardous waste.

Conclusion
While specific safety and handling data for Butyl 4-[(chloroacetyl)amino]benzoate is limited,

a conservative approach based on the known hazards of its functional groups is warranted.

Researchers, scientists, and drug development professionals must exercise caution, utilize

appropriate personal protective equipment, and adhere to established laboratory safety

protocols when working with this compound. Further toxicological studies are necessary to fully

characterize its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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